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This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 4-Methylbenzenesulfonhydrazide-d3, a deuterated isotopologue of p-
toluenesulfonhydrazide (TSH). This document is intended for researchers, scientists, and
professionals in the fields of drug discovery, medicinal chemistry, and metabolic research.

Core Chemical Properties

4-Methylbenzenesulfonhydrazide-d3 is a stable, isotopically labeled compound where three
hydrogen atoms on the hydrazide group have been replaced with deuterium. This isotopic
substitution is key to its utility in various scientific applications, primarily in studies involving
kinetic isotope effects and as an internal standard in mass spectrometry-based analyses.

Quantitative Data Summary

The key chemical and physical properties of 4-Methylbenzenesulfonhydrazide-d3 are
summarized in the table below, with data for the non-deuterated form provided for comparison.
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4- 4-
Property Methylbenzenesulfonhydra Methylbenzenesulfonhydra
zide-d3 zide
CAS Number 109333-73-5[1] 1576-35-8[2][3]

Molecular Formula

C7H7D3N202S

C7H10N202S5[2]

Molecular Weight 189.25 g/mol [1] 186.23 g/mol [2][3]

Appearance White to off-white powder White to off-white powder[2]
Not explicitly reported;

Melting Point expected to be similar to the 103-108 °CJ[2]

non-deuterated form

Isotopic Enrichment

=98 atom % DJ[1]

Not Applicable

Chemical Purity

>97%][1]

>97%[4]

Solubility

Soluble in many organic
solvents; insoluble in water

and alkanes.[5]

Soluble in many organic
solvents; insoluble in water (5
g/L at 15 °C) and alkanes.[4][5]

Synthesis and Manufacturing

While a specific, detailed synthesis protocol for 4-Methylbenzenesulfonhydrazide-d3 is not

readily available in published literature, its preparation would logically follow the established

methods for synthesizing the non-deuterated p-toluenesulfonhydrazide, with the key difference

being the use of a deuterated reagent.

The standard synthesis of p-toluenesulfonylhydrazide involves the reaction of p-toluenesulfonyl
chloride with hydrazine.[5][6][7] To produce the d3 analogue, deuterated hydrazine (D2NN D2)
would be used in place of standard hydrazine (H2NNHz2).

General Synthetic Scheme
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Caption: General reaction scheme for the synthesis of 4-Methylbenzenesulfonhydrazide-d3.

Applications in Research and Drug Development

The primary utility of 4-Methylbenzenesulfonhydrazide-d3 stems from the kinetic isotope
effect (KIE), where the stronger carbon-deuterium bond compared to a carbon-hydrogen bond
can slow down the rate of chemical reactions, particularly enzymatic metabolism.[8]

Metabolic Stability Studies

Deuteration is a well-established strategy in medicinal chemistry to enhance the metabolic
stability of drug candidates.[8] By replacing hydrogen atoms at sites of metabolic oxidation with
deuterium, the rate of metabolism can be significantly reduced, leading to an improved
pharmacokinetic profile. 4-Methylbenzenesulfonhydrazide-d3 can be used as a tool in such
studies, for example, as a building block in the synthesis of deuterated drug candidates.

Internal Standard for Mass Spectrometry

Due to its similar chemical and physical properties to the non-deuterated form, 4-
Methylbenzenesulfonhydrazide-d3 is an ideal internal standard for quantitative analysis by
liquid chromatography-mass spectrometry (LC-MS). It co-elutes with the analyte of interest and
can compensate for variations in sample preparation and instrument response, leading to more
accurate and precise quantification.
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Experimental Protocols

The following are detailed methodologies for key experiments where 4-
Methylbenzenesulfonhydrazide-d3 would be a valuable tool.

In Vitro Metabolic Stability Assay Using Liver
Microsomes

This protocol outlines a typical experiment to assess the metabolic stability of a deuterated
compound, for which 4-Methylbenzenesulfonhydrazide-d3 could serve as a precursor or a
comparator.

Objective: To determine and compare the in vitro half-life (t%2) and intrinsic clearance (CLint) of
a test compound and its deuterated analog.

Materials:

Test compounds (non-deuterated and deuterated stocks, e.g., 1 mM in DMSO)

Pooled liver microsomes (e.g., human, rat)

Phosphate buffer (e.g., 100 mM, pH 7.4)

NADPH regenerating system

Quenching solution (e.g., ice-cold acetonitrile) containing an internal standard.

Procedure:

Prepare a microsomal suspension in phosphate buffer to the desired protein concentration
(e.g., 0.5-1.0 mg/mL).

Prepare working solutions of the test compounds.

Pre-warm the microsomal suspension and NADPH regenerating system to 37°C.

In a 96-well plate, add the microsomal suspension to the appropriate wells.
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e Add the test compound working solutions to their respective wells.

« Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

o At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction by
adding an aliquot of the incubation mixture to a separate plate containing the ice-cold
guenching solution with the internal standard.

» Centrifuge the plate to precipitate proteins.

o Transfer the supernatant to a new plate for LC-MS/MS analysis.

Data Analysis:

o Calculate the peak area ratio of the test compound to the internal standard for each time
point.

» Normalize the data by expressing the peak area ratio at each time point as a percentage of
the ratio at T=0.

» Plot the natural logarithm (In) of the percent remaining versus time.

o Determine the slope of the linear portion of the curve, which represents the elimination rate
constant (k).

o Calculate the in vitro half-life (t2) using the formula: t%2 = 0.693 / k.

o Calculate the intrinsic clearance (CLint).
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Caption: Workflow for an in vitro metabolic stability assay.

The Deuterium Kinetic Isotope Effect (KIE)

The fundamental principle underlying the utility of 4-Methylbenzenesulfonhydrazide-d3 in
enhancing metabolic stability is the Deuterium Kinetic Isotope Effect. The greater mass of
deuterium compared to hydrogen results in a lower vibrational frequency and zero-point energy
for a carbon-deuterium (C-D) bond, making it stronger and more difficult to break than a
carbon-hydrogen (C-H) bond.

In drug metabolism, many oxidative reactions, particularly those mediated by Cytochrome P450
(CYP) enzymes, involve the cleavage of a C-H bond as the rate-determining step. By
strategically replacing a hydrogen atom at a metabolic "soft spot" with deuterium, the rate of
this enzymatic reaction can be slowed down.
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Caption: The kinetic isotope effect on CYP450-mediated metabolism.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 4-Methylbenzenesulfonhydrazide-d3 is not
widely available, its safety profile is expected to be very similar to that of the non-deuterated p-
toluenesulfonhydrazide. The non-deuterated compound is classified as hazardous.[3] It is toxic
if swallowed, causes serious eye irritation, and heating may cause a fire.[3] Standard
laboratory safety precautions should be taken, including the use of personal protective
equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be conducted in
a well-ventilated area or a fume hood.

Conclusion

4-Methylbenzenesulfonhydrazide-d3 is a valuable tool for researchers in drug discovery and
development. Its primary applications in metabolic stability studies and as an internal standard
for bioanalysis are driven by the predictable and advantageous properties conferred by isotopic
labeling. This guide provides a foundational understanding of its chemical properties and
practical applications, enabling scientists to effectively incorporate this compound into their
research workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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